Cas no 114305-93-0 (Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)-)

Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)- structure
114305-93-0 structure
Product Name:Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)-
CAS No:114305-93-0
MF:C10H7NO3S
MW:221.232481241226
MDL:MFCD26399926
CID:1204539
PubChem ID:11053210
Update Time:2025-04-20

Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)-
    • 2-acetyl 5-nitrobenzothiophene
    • DB-313467
    • A1-29198
    • 1-(5-nitro-1-benzothiophen-2-yl)ethanone
    • VUACPGJIZJKSKE-UHFFFAOYSA-N
    • 2-acetyl 5-nitro benzothiophene
    • SCHEMBL2977014
    • 114305-93-0
    • 1-(5-Nitrobenzo[b]thiophen-2-yl)ethanone
    • MDL: MFCD26399926
    • Inchi: 1S/C10H7NO3S/c1-6(12)10-5-7-4-8(11(13)14)2-3-9(7)15-10/h2-5H,1H3
    • InChI Key: VUACPGJIZJKSKE-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.02564
  • Monoisotopic Mass: 221.01466426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • PSA: 86.23

Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)- Pricemore >>

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